4,6-dihydroxybenzofuran-3(2H)-one
Overview
Description
4,6-dihydroxybenzofuran-3(2H)-one is a chemical compound with the molecular formula C8H6O4 . It has a molecular weight of 166.13 . The compound is light-red to brown in solid form .
Synthesis Analysis
The synthesis of 4,6-dihydroxybenzofuran-3(2H)-one involves the use of potassium hydroxide in ethanol and water under reflux conditions . The reaction is carried out until the starting material completely disappears, as indicated by TLC . After cooling, ethanol is removed under reduced pressure, and the residue is diluted into distilled water . An aqueous solution of hydrochloric acid (10%) is added to adjust the pH to 2-3 . The mixture is then extracted with ethyl acetate or dichloromethane . The combined organic layers are washed with water and brine, dried over MgSO4, filtered off, and concentrated under reduced pressure to afford the corresponding crude (Z)-2-benzylidenebenzofuran-3(2H)-one derivative .Molecular Structure Analysis
The molecular structure of 4,6-dihydroxybenzofuran-3(2H)-one contains a total of 19 bonds, including 13 non-H bonds, 7 multiple bonds, 1 double bond, and 6 aromatic bonds . It also contains 1 five-membered ring, 1 six-membered ring, 1 nine-membered ring, 1 aromatic ketone, 2 aromatic hydroxyls, and 1 aromatic ether .Physical And Chemical Properties Analysis
4,6-dihydroxybenzofuran-3(2H)-one is a light-red to brown solid . It has a molecular weight of 166.13 .Scientific Research Applications
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Antioxidant Activity
- Application : 4,6-dihydroxybenzofuran-3(2H)-one has been found to have strong antioxidative activity .
- Method : The compound was isolated from the black colored rice bran of Oryza sativa cv. Heugjinjubyeo. Its structure was elucidated on the basis of spectral data .
- Results : This compound showed strong antioxidative activity in a 1,1-diphenyl-2-picrylhydrazyl free radical scavenging assay .
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Inhibitor of SARS-CoV-2 Targets
- Application : 4,6-dihydroxybenzofuran-3(2H)-one has been identified as a multiple inhibitor of SARS-CoV-2 targets .
- Method : The identification was made through a systematic molecular modelling approach .
- Results : The specific results or outcomes of this application were not provided in the source .
- Cytotoxicity Evaluation
- Application : 4,6-dihydroxybenzofuran-3(2H)-one has been used in the synthesis of derivatives that have been evaluated for their cytotoxicity .
- Method : The compound was isolated from the seeds of Syzygium nervosum A.Cunn. ex DC. and used to synthesize various derivatives through acylation, alkylations, and sulfonylation .
- Results : Most derivatives exhibited higher cytotoxicity than the original compound. In particular, 4′-O-caproylated-DMC and 4′-O-methylated-DMC displayed the strongest cytotoxicity against SH-SY5Y with IC50 values of 5.20 and 7.52 μM, respectively . Additionally, 4′-O-benzylated-DMC demonstrated the strongest cytotoxicity against A-549 and FaDu with IC50 values of 9.99 and 13.98 μM, respectively .
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Antimicrobial Activity
- Application : Some derivatives of 4,6-dihydroxybenzofuran-3(2H)-one have been evaluated for their antimicrobial activity .
- Method : The compound was used to synthesize various derivatives, which were then tested for their antimicrobial activity .
- Results : Most of the derivatives lacked antimicrobial activity .
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Inhibition of Cyclin-Dependent Kinase 2 (CDK2)
- Application : A derivative of 4,6-dihydroxybenzofuran-3(2H)-one, specifically 4′-O-benzylated-DMC, has been found to interact with cyclin-dependent kinase 2 (CDK2), a protein involved in cell cycle regulation .
- Method : The interaction was identified through molecular docking simulation studies .
- Results : The 4′-O-benzylated-DMC displayed lower binding energy than the original compound, indicating key interactions with amino acid residues of CDK2 .
properties
IUPAC Name |
4,6-dihydroxy-1-benzofuran-3-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6O4/c9-4-1-5(10)8-6(11)3-12-7(8)2-4/h1-2,9-10H,3H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OPSLRXQDYBYKHC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)C2=C(C=C(C=C2O1)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00280906 | |
Record name | 3(2h)-benzofuranone, 4,6-dihydroxy- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00280906 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
166.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4,6-dihydroxybenzofuran-3(2H)-one | |
CAS RN |
3260-49-9 | |
Record name | 3260-49-9 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=19025 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 3(2h)-benzofuranone, 4,6-dihydroxy- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00280906 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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